Cas no 36067-92-2 (2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine)
36067-92-2 structure
Product Name:2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine
CAS No:36067-92-2
MF:C22H28N2
MW:320.471125602722
CID:1474317
PubChem ID:215687
Update Time:2025-04-20
2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine Chemical and Physical Properties
Names and Identifiers
-
- 2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine
- 2-benzhydryl-3,4,5,7,8,9,10,10a-octahydro-1H-pyrido[1,2-a][1,4]diazepine
- DTXSID50957479
- Pyrido(1,2-a)(1,4)diazepine, decahydro-2-(diphenylmethyl)-
- BRN 0621981
- Decahydro-2-(diphenylmethyl)pyrido(1,2-a)(1,4)diazepine
- 36067-92-2
-
- Inchi: 1S/C22H28N2/c1-3-10-19(11-4-1)22(20-12-5-2-6-13-20)24-17-9-16-23-15-8-7-14-21(23)18-24/h1-6,10-13,21-22H,7-9,14-18H2
- InChI Key: KBXBTXJWWODWFS-UHFFFAOYSA-N
- SMILES: N12CCCN(C(C3C=CC=CC=3)C3C=CC=CC=3)CC1CCCC2
Computed Properties
- Exact Mass: 320.22544
- Monoisotopic Mass: 320.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 428.9°C at 760 mmHg
- Flash Point: 191.2°C
- Refractive Index: 1.616
- PSA: 6.48
2-(diphenylmethyl)decahydropyrido[1,2-a][1,4]diazepine Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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